Cas no 834884-19-4 (4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-)
834884-19-4 structure
Product Name:4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
CAS No:834884-19-4
MF:C10H5ClFNO2
MW:225.603605031967
CID:670750
PubChem ID:12189483
Update Time:2025-04-19
4-Quinolinecarboxylic acid, 6-chloro-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
- 6-chloro-3-fluoroquinoline-4-carboxylic acid
- 834884-19-4
- DTXSID40479756
- AKOS024263627
-
- Inchi: 1S/C10H5ClFNO2/c11-5-1-2-8-6(3-5)9(10(14)15)7(12)4-13-8/h1-4H,(H,14,15)
- InChI Key: HVPOATYGVHTTFQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C(C=1)=C(C(=O)O)C(=CN=2)F
Computed Properties
- Exact Mass: 224.9992843g/mol
- Monoisotopic Mass: 224.9992843g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 50.2Ų
4-Quinolinecarboxylic acid, 6-chloro-3-fluoro- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
834884-19-4 (4-Quinolinecarboxylic acid, 6-chloro-3-fluoro-) Related Products
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